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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564

3-Cyanobenzaldehyde: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-Cyanobenzaldehyde (CAS No: 24964-64-5). The information is compiled
and presented to meet the needs of laboratory and research professionals, with a focus on
clear data presentation and practical safety workflows.

Chemical and Physical Properties

3-Cyanobenzaldehyde, also known as m-formylbenzonitrile, is a white to off-white crystalline
powder.[1] It is a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and
dyes.[2] A summary of its key physical and chemical properties is provided in the table below.
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Property Value Source
Molecular Formula CsHsNO [1103114]
Molecular Weight 131.13 g/mol [1103114]
Melting Point 75-82 °C (lit.) [11[2][3]
Boiling Point 210-210.8 °C (lit.) [2][3][5]
Flash Point 81.3+19.8 °C [3]
Appearance White to off-white crystalline o
powder
Purity >98% (GC) [6]

Storage Temperature

0-8 °C, under an inert
atmosphere, protected from
light.

[11(6][7]

GHS Hazard Classification and Statements

3-Cyanobenzaldehyde is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[8] The primary hazards are related to its

acute toxicity and irritant properties.

Hazard Class Category Hazard Statement
Acute Oral Toxicity 4 H302: Harmful if swallowed.
Acute Dermal Toxicity 4 Harmful in contact with skin.[8]
Acute Inhalation Toxicity 4 Harmful if inhaled.[8]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[9]
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation.[9]
Specific target organ toxicity — ]

] ) H335: May cause respiratory
single exposure (Respiratory 3

system)

irritation.[9]
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Signal Word: Warning[6][8]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures are crucial to minimize exposure and ensure a safe working
environment. Researchers should adhere to the following guidelines.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust formation.[5][8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment (PPE)

A detailed workflow for selecting and using appropriate PPE is illustrated below.

Personal Protective Equipment (PPE) Workflow

Respiratory Protection
Use a NIOSH/MSHA or European Standard EN 149 approved respirator if dust is generated or ventilation s inadequate.

Skin Protection
i Wear iate protective gloves (e.g., nitrile rubber) and a lab coat.

Eye and Face Protection
Wear chemical safety goggles or a face shield (OSHA 29 CFR 1910.133 or EN166).

As Needed

Handling 3-Cyanobenzaldehyde Proceed with Experiment

Always Required

Click to download full resolution via product page

PPE Selection Workflow
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General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[5][8]
e Do not breathe dust.[8]

e Wash hands thoroughly after handling.[8][9]

e Do not eat, drink, or smoke in the laboratory.[8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following diagram
outlines the recommended first aid procedures.

[

Click to download full resolution via product page

First Aid Emergency Response

Accidental Release Measures

In case of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions

o Evacuate personnel to a safe area.[5]
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e Ensure adequate ventilation.[5]
e Avoid breathing dust and contact with the substance.[5][9]

o Wear appropriate personal protective equipment as outlined in Section 3.2.

Environmental Precautions

e Do not let the product enter drains or waterways.[5][9]

Methods for Cleaning Up

o For small spills, sweep up the solid material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[5][8]

o For large spills, cover drains and collect, bind, and pump off the spilled material.[9]

» Dispose of the waste in accordance with approved waste disposal plants.[8][9]

Firefighting Measures

Aspect Recommendation

] o ] Water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media ) o
chemical, or carbon dioxide.[5]

Hazardous decomposition products formed
- under fire conditions include carbon oxides (CO,
Specific Hazards ] )
CO2), nitrogen oxides (NOXx), and hydrogen

cyanide.[5][8]

Wear a self-contained breathing apparatus

Protective Equipment )
(SCBA) and full protective gear.[5][8]

Storage and Stability

o Storage Conditions: Store in a dry, cool, and well-ventilated place.[7] Keep the container
tightly closed.[7][9] Store under an inert atmosphere.[7][8] Protect from direct sunlight.[7][8]
Recommended storage temperature is between 0-8°C.[1]
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o Chemical Stability: Stable under recommended storage conditions.[5][9] It is sensitive to air
and light.[7][8]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[5][8]

Toxicological Information

The toxicological properties of 3-Cyanobenzaldehyde have not been fully investigated.[7] The
available data indicates that it is harmful if swallowed, in contact with skin, or inhaled.[7][8] It is
also known to cause skin, eye, and respiratory irritation.[7][8][9] No data is available regarding
carcinogenicity, mutagenicity, or reproductive toxicity.[9]

Disposal Considerations

Disposal of 3-Cyanobenzaldehyde and its containers must be done in accordance with local,
regional, and national hazardous waste regulations.[8][9] It is the responsibility of the waste
generator to determine the proper waste classification and disposal methods.[7]

Transport Information

3-Cyanobenzaldehyde is regulated for transport.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

NITRILES,
DOT/IATA/IMDG UN3439 SOLID, TOXIC, 6.1 1]
N.O.S.

This information is based on the available Safety Data Sheets and may be subject to change.
Always consult the most current SDS for the material before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Cyanobenzaldehyde safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676564#3-cyanobenzaldehyde-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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